Cas no 893938-94-8 (6-(3-chlorophenyl)methyl-3-(3-methylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 6-(3-chlorophenyl)methyl-3-(3-methylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 893938-94-8
• MF: C₁₈H₁₄ClN₅O
• MW: 351.789661884308
• CID: 6263270
• PubChem ID: 7476273
• Update Time: 2025-10-20

6-(3-chlorophenyl)methyl-3-(3-methylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-(3-chlorophenyl)methyl-3-(3-methylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• F1876-0678
• 893938-94-8
• 6-[(3-chlorophenyl)methyl]-3-(3-methylphenyl)-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• AKOS024615972
• 6-(3-chlorobenzyl)-3-(m-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• 6-[(3-chlorophenyl)methyl]-3-(3-methylphenyl)triazolo[4,5-d]pyrimidin-7-one

• Inchi： 1S/C18H14ClN5O/c1-12-4-2-7-15(8-12)24-17-16(21-22-24)18(25)23(11-20-17)10-13-5-3-6-14(19)9-13/h2-9,11H,10H2,1H3
• InChI Key： GXQCCKBSXGLLAW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=NC2=C(C1=O)N=NN2C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 351.0886878g/mol
• Monoisotopic Mass: 351.0886878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 6-(3-chlorophenyl)methyl-3-(3-methylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Comprehensive Overview of 6-(3-chlorophenyl)methyl-3-(3-methylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS No. 893938-94-8)

The compound 6-(3-chlorophenyl)methyl-3-(3-methylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS No. 893938-94-8) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolopyrimidinone core, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications due to the growing demand for novel small-molecule inhibitors and kinase-targeting agents, which are hot topics in modern medicinal chemistry.

One of the key reasons for the interest in 6-(3-chlorophenyl)methyl-3-(3-methylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one is its structural similarity to other triazolopyrimidine derivatives, which have shown promising bioactivity in various therapeutic areas. For instance, compounds like this are often explored for their potential in cancer therapy, inflammatory diseases, and metabolic disorders. These areas are frequently searched by users in scientific databases and AI-driven platforms, reflecting the compound's relevance in cutting-edge research.

The synthesis of CAS No. 893938-94-8 involves multi-step organic reactions, including the formation of the triazolopyrimidinone ring system. This process is of particular interest to chemists working on green chemistry and sustainable synthesis, as these topics dominate current discussions in the chemical industry. Optimizing the yield and purity of such compounds is a common challenge, and researchers often search for efficient synthetic routes and catalytic methods to improve production scalability.

In addition to its pharmaceutical potential, 6-(3-chlorophenyl)methyl-3-(3-methylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one has also been studied for its physicochemical properties. Its solubility, stability, and bioavailability are critical factors that influence its applicability in drug formulations. These properties are frequently queried in search engines by professionals seeking to understand the compound's behavior in different environments.

The demand for detailed information on CAS No. 893938-94-8 has increased as more researchers explore its mechanistic pathways. For example, its potential interactions with enzyme targets and receptor proteins are subjects of ongoing studies. This aligns with the broader trend of precision medicine and targeted therapy, which are highly searched topics in both academic and industrial settings.

Furthermore, the compound's patent landscape and intellectual property status are of interest to companies involved in drug development and innovation. As the pharmaceutical industry continues to grow, queries related to novel chemical entities and proprietary compounds have surged, making 6-(3-chlorophenyl)methyl-3-(3-methylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one a noteworthy subject for discussion.

In conclusion, 6-(3-chlorophenyl)methyl-3-(3-methylphenyl)-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS No. 893938-94-8) represents a fascinating area of research with broad implications for science and industry. Its structural complexity, combined with its potential applications, ensures its place in the spotlight of modern chemical and pharmaceutical exploration.